(S)-2-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanamido)-3-(1H-indol-3-yl)propanoic acid

• Molecular Formula: C29H27N3O5
• Molecular Weight: 497.5 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoyl]amino]-3-(1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C29H27N3O5/c1-17(27(33)32-26(28(34)35)14-18-15-30-25-13-7-6-8-19(18)25)31-29(36)37-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-13,15,17,24,26,30H,14,16H2,1H3,(H,31,36)(H,32,33)(H,34,35)/t17-,26-/m0/s1
• InChI Key: NWSGXBJHDJQVQG-QLXKLKPCSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CC1=CNC2=CC=CC=C21)C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Canonical SMILES: CC(C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35

Description

The compound “(S)-2-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanamido)-3-(1H-indol-3-yl)propanoic acid” is an Fmoc (9H-fluoren-9-ylmethoxycarbonyl)-protected amino acid derivative. Its structure includes:

• Fmoc group: A widely used temporary protecting group in solid-phase peptide synthesis (SPPS) to shield the amine functionality during chain elongation .
• Chiral centers: The (S)-configuration at both the α-carbon and propanamido side chain ensures stereochemical integrity, critical for biological activity .

Synthesis involves reductive amination of Fmoc-protected tryptophan derivatives followed by coupling with amines or amino acid esters, as described in . Purification typically employs solvent extraction and filtration . The compound is primarily used in peptide synthesis and medicinal chemistry research.

Preparation Methods

Detailed Synthetic Steps

Step Number	Reaction Step	Reagents/Conditions	Notes
1	Fmoc Protection	Fmoc-Cl, base (e.g., NaHCO3), solvent (dioxane/water)	Protects the amino group of L-tryptophan or L-alanine derivative to prevent side reactions.
2	Activation of Carboxyl	HATU or EDCI, DIPEA, DMF	Activates carboxyl group for amide bond formation.
3	Amide Bond Formation	Coupling of Fmoc-protected amino acid with another amino acid	Forms the peptide bond between protected amino acid and partner amino acid.
4	Fmoc Deprotection	Piperidine in DMF (20%)	Removes Fmoc group to expose free amine for next coupling.
5	Final Coupling	Repeat activation and coupling steps	Yields the final compound with the indole-containing side chain.
6	Purification	Preparative HPLC or recrystallization	Ensures high purity and yield.

Industrial Synthesis Considerations

• Automated peptide synthesizers are often employed to perform repetitive cycles of Fmoc deprotection and coupling, increasing efficiency and reproducibility.
• Use of coupling reagents like HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate) or EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is common for high coupling efficiency.
• Solvent systems typically involve DMF (dimethylformamide) or NMP (N-methyl-2-pyrrolidone) for solubilizing reagents and intermediates.
• Purification is critical to remove side products and unreacted starting materials, often achieved by preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

Research Findings and Data Analysis

Reaction Efficiency and Yields

Parameter	Typical Range/Value	Source/Notes
Fmoc Protection Yield	>95%	High efficiency due to selective reaction with amino groups
Amide Coupling Yield	85-95%	Dependent on coupling reagent and reaction time
Deprotection Efficiency	>98%	Piperidine effectively removes Fmoc without side reactions
Overall Yield	70-85% (multi-step)	Cumulative yield after purification

Purity and Characterization

• Purity of the final compound typically exceeds 98% as assessed by HPLC.
• Characterization includes NMR spectroscopy, mass spectrometry, and elemental analysis to confirm structure and purity.
• The indole ring's presence is confirmed by characteristic UV absorbance and NMR signals.

Comparative Notes on Similar Compounds

Compound Name	Key Structural Difference	Impact on Synthesis and Properties
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(m-tolyl)propanoic acid	m-Tolyl side chain instead of indole	Different electronic properties; similar synthetic route
(S)-2-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanamido)-3-(1H-pyrrol-3-yl)propanoic acid	Pyrrole ring replacing indole	Alters binding affinity; synthesis analogous

The indole moiety in the target compound imparts unique steric and electronic properties influencing both its chemical reactivity during synthesis and its biological activity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The indole ring can undergo oxidation to form various oxidized derivatives.

Reduction: The carbonyl groups can be reduced to alcohols.

Substitution: The Fmoc group can be substituted with other protecting groups.

Common Reagents and Conditions

Oxidation: Reagents like m-chloroperbenzoic acid (m-CPBA) are used.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) are used.

Substitution: Bases like piperidine are used for Fmoc deprotection.

Major Products

Oxidation: Oxidized indole derivatives.

Reduction: Alcohol derivatives.

Substitution: Deprotected amino acids or peptides.

Scientific Research Applications

Chemistry

Peptide Synthesis: Used as a building block in the synthesis of complex peptides.

Organic Synthesis: Serves as an intermediate in the synthesis of various organic compounds.

Biology

Protein Engineering: Used in the synthesis of modified peptides for studying protein interactions.

Enzyme Inhibition: Studied for its potential to inhibit specific enzymes.

Medicine

Drug Development: Explored as a potential lead compound for developing new drugs.

Diagnostics: Used in the development of diagnostic assays.

Industry

Biotechnology: Employed in the production of synthetic peptides for research and therapeutic purposes.

Pharmaceuticals: Used in the synthesis of active pharmaceutical ingredients (APIs).

Mechanism of Action

The mechanism of action of (S)-2-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanamido)-3-(1H-indol-3-yl)propanoic acid involves its interaction with specific molecular targets. The indole ring can interact with various enzymes and receptors, modulating their activity. The compound can also form hydrogen bonds and hydrophobic interactions, influencing its binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a comparative analysis of structurally related Fmoc-protected amino acids, focusing on substituent effects, physicochemical properties, and applications.

Structural Variations and Substituent Effects

Compound Name	Substituent (R-group)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
Target Compound: (S)-2-((S)-2-((Fmoc)amino)propanamido)-3-(1H-indol-3-yl)propanoic acid	1H-indol-3-yl	C₂₆H₂₅N₃O₅	459.50	Peptide synthesis, Apelin-13 mimetics
(S)-2-((Fmoc)amino)-3-(5-bromo-1H-indol-3-yl)propanoic acid	5-bromo-1H-indol-3-yl	C₂₆H₂₁BrN₂O₄	505.36	Enhanced hydrophobicity; potential halogen bonding in drug design
(S)-2-((Fmoc)amino)-3-(2,4,5-trifluorophenyl)propanoic acid	2,4,5-trifluorophenyl	C₂₄H₁₈F₃NO₄	459.40	Increased electron deficiency for improved metabolic stability
(S)-2-((Fmoc)amino)-3-(thiophen-3-yl)propanoic acid	thiophen-3-yl	C₂₂H₁₉NO₄S	393.46	Sulfur-mediated interactions; used in foldamer design
(S)-2-((Fmoc)amino)-3-(o-tolyl)propanoic acid	o-tolyl (2-methylphenyl)	C₂₅H₂₃NO₄	401.45	Steric hindrance for conformational control in peptides

Biological Activity

(S)-2-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanamido)-3-(1H-indol-3-yl)propanoic acid, a compound featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an indole moiety, has garnered attention for its potential biological activities, particularly in the field of medicinal chemistry and peptide synthesis. This article reviews the biological activity associated with this compound, supported by relevant data tables and findings from various studies.

Chemical Structure and Properties

The compound is characterized by the following structural features:

• Fmoc Group : Provides protection for the amino group during peptide synthesis.
• Indole Moiety : Imparts unique biological properties, including potential interactions with various biological targets.

The molecular formula is $C_{33}H_{30}N_{2}O_{5}$, and it has a molecular weight of 546.61 g/mol.

The biological activity of (S)-2-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanamido)-3-(1H-indol-3-yl)propanoic acid primarily involves its role in peptide synthesis and interactions with biological targets:

• Peptide Synthesis : The Fmoc group allows for selective coupling reactions, facilitating the formation of peptides without unwanted side reactions.
• Biological Interactions : The indole ring can mimic tryptophan, allowing binding to tryptophan-binding sites on proteins, which may influence enzyme activity or receptor interactions .

Inhibition Studies

Research indicates that compounds related to the indole structure exhibit various degrees of biological activity. The following table summarizes inhibition data from related studies:

Compound	% Inhibition / IC50	Reference
Isatin-indole	74.20% at 30 μM	Reddy et al., 2020
Indole containing o-(RSO2)C6H4 group	17.02 mM	Nakhi et al., 2011
3-{(5-Chloro-1-tosyl-1H-indol-2-yl)methyl}benzo[d][1,2,3]triazin-4(3H)-one	78% at 30 μM	Reddy et al., 2019
7-Sulfonyl indole	45% at 30 μM	Prasad et al., 2012

These findings suggest that indole derivatives, including those related to (S)-2-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanamido)-3-(1H-indol-3-yl)propanoic acid, may possess significant inhibitory activity against various biological targets.

Peptide-Based Drug Development

The compound has been utilized in the development of peptide-based drugs due to its stability and ability to facilitate controlled synthesis. For instance:

• Therapeutic Agents : Peptides synthesized using this compound have shown promise in targeting specific receptors involved in disease pathways.
• Research Applications : It serves as a building block for studying protein-protein interactions and enzyme mechanisms.

Interaction Studies

Studies involving (S)-2-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanamido)-3-(1H-indol-3-yl)propanoic acid have indicated potential interactions with various enzymes and receptors:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, contributing to its therapeutic potential.
• Receptor Binding : Its ability to mimic natural substrates allows it to bind effectively to target receptors, influencing cellular responses.

Q & A

Q. What are the recommended synthesis strategies for this compound, and how do reaction conditions influence yield?

The synthesis of this compound typically employs Fmoc (9-fluorenylmethoxycarbonyl) protection strategies , critical for peptide synthesis. A common approach involves coupling Fmoc-protected amino acids to resin-bound intermediates. For example:

• Step 1 : Activation of the Fmoc-protected amino acid (e.g., using HBTU or DIC as coupling agents) in anhydrous solvents like DMF .
• Step 2 : Deprotection with 20% piperidine in DMF to remove the Fmoc group .
• Step 3 : Cleavage from the resin using TFA/water/triisopropylsilane (95:2.5:2.5) to yield the final product .

Q. Key factors affecting yield :

• Temperature : Reactions performed at 0–25°C reduce side reactions like racemization .
• Solvent purity : Anhydrous DMF minimizes hydrolysis of activated intermediates .
• Coupling agent : HBTU provides higher efficiency compared to DCC in sterically hindered environments .

Q. What purification methods are most effective for isolating this compound?

Purification often combines reverse-phase HPLC and preparative TLC :

• Reverse-phase HPLC : Use a C18 column with a gradient of acetonitrile/water (0.1% TFA) to separate impurities. Retention times vary based on indole ring hydrophobicity .
• Preparative TLC : Silica gel plates (ethyl acetate/hexane, 1:1) can resolve minor byproducts, though HPLC is preferred for scalability .

Q. Critical considerations :

• Acidic conditions (e.g., TFA in mobile phases) prevent aggregation of the indole-containing intermediate .
• Lyophilization after HPLC ensures removal of volatile solvents while preserving compound stability .

Q. What safety protocols are essential during handling?

The compound poses acute toxicity (H302) and respiratory irritation (H335) risks. Mitigation strategies include:

• Personal protective equipment (PPE) : Nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods during synthesis to avoid inhalation of aerosols .
• Spill management : Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste .

Storage : Keep at –20°C under inert gas (argon) to prevent degradation .

Advanced Research Questions

Q. How can synthesis be optimized to minimize racemization during coupling?

Racemization is a critical challenge due to the stereosensitive indole moiety. Optimization strategies include:

• Low-temperature coupling : Perform reactions at 0–4°C to slow base-catalyzed racemization .
• Coupling agents : Use Oxyma Pure/DIC systems, which generate less heat than HBTU, reducing epimerization .
• Monitoring : Analyze intermediates via circular dichroism (CD) or chiral HPLC to detect enantiomeric excess .

Data contradiction : Some studies report racemization even at low temperatures, suggesting resin swelling in DMF may contribute. Switching to NMP (N-methylpyrrolidone) as a solvent reduces this risk .

Q. How does the compound’s stability vary under different pH and temperature conditions?

Stability studies reveal:

• pH dependence : Stable at pH 3–6 (simulating lysosomal environments) but degrades rapidly above pH 8 due to Fmoc group hydrolysis .
• Temperature : Half-life decreases from >48 hours at 4°C to <6 hours at 37°C in aqueous buffers .

Q. Table 1. Stability Profile

Condition	Half-life	Degradation Pathway
pH 3, 4°C	>48 h	Minimal hydrolysis
pH 7.4, 25°C	24 h	Fmoc cleavage
pH 9, 37°C	2 h	Indole ring oxidation

Q. How can researchers resolve contradictions in NMR and mass spectrometry data during characterization?

Discrepancies often arise from residual solvents or prototropic tautomerism in the indole ring:

• NMR artifacts : Use DMSO-d6 instead of CDCl3 to stabilize the indole NH proton, reducing signal splitting .
• Mass spectrometry : High-resolution ESI-MS can distinguish between [M+H]⁺ and adducts (e.g., sodium/potassium). Calibrate with internal standards like leucine enkephalin .

Case study : A reported molecular ion at m/z 534.60 ([M+H]⁺) may overlap with [M+Na]⁺. Confirm via isotopic pattern analysis .

Q. What biological interactions are predicted for this compound, and how are they validated?

The indole group may interact with tryptophan-binding pockets in proteins. Validation methods include:

• Surface plasmon resonance (SPR) : Immobilize target proteins (e.g., albumin) and measure binding kinetics .
• Molecular docking : Use software like AutoDock Vina to simulate interactions with receptors (e.g., serotonin transporters) .

Contradictory findings : Some studies report weak binding (K_d > 1 mM), while others suggest sub-millimolar affinity. Differences may stem from protonation states of the indole nitrogen .

Q. What are the environmental impacts of improper disposal?

Though ecotoxicity data are limited (see ), precautions include:

• Neutralization : Treat waste with 1 M NaOH to hydrolyze Fmoc groups before disposal .
• Incineration : High-temperature incineration (≥1000°C) breaks down aromatic rings .